Cas no 564-04-5 (2,2-Dimethylpentan-3-one)
2,2-Dimethylpentan-3-one structure
Product Name:2,2-Dimethylpentan-3-one
CAS No:564-04-5
MF:C7H14O
MW:114.185462474823
MDL:MFCD00039918
CID:373227
PubChem ID:136363
Update Time:2025-04-19
2,2-Dimethylpentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylpentan-3-one
- 2,2-Dimethyl-3-pentanone
- 3-Pentanone,2,2-dimethyl-
- Ethyl tert-butyl ketone
- 2,2-Dimethyl-3-oxopentane
- 2,2-dimethylpent-3-one
- 3-Pentanone,2,2-dimethyl
- 3-Pentanone,2-dimethyl
- 4,4-dimethyl-3-pentanone
- t-butyl ethyl ketone
- tert-butyl ethyl ketone
- NSC 244941
- B3VJP6F44A
- MFCD00039918
- A918562
- FT-0693356
- NSC-244941
- AKOS009157353
- EN300-69443
- 1-tert-Butylpropanone
- 2,2 dimethyl pentan-3-one
- 3-Pentanone,2-dimethyl-
- SCHEMBL121296
- 3-Pentanone, 2,2-dimethyl-
- J-506830
- 564-04-5
- DTXSID10204971
- SY036048
- AB92714
- 2,2-dimethyl-pentan-3-one
- 2,2-Dimethyl-3-oxopentane, Ethyl tert-butyl ketone
- WS-02128
- Tert-butylethylketone
- A1-00485
- NSC244941
- UNII-B3VJP6F44A
- DTXCID40127462
-
- MDL： MFCD00039918
- Inchi： 1S/C7H14O/c1-5-6(8)7(2,3)4/h5H2,1-4H3
- InChI Key： VLNUTKMHYLQCQB-UHFFFAOYSA-N
- SMILES： O=C(CC)C(C)(C)C
Computed Properties
- Exact Mass: 114.10400
- Monoisotopic Mass: 114.104465066 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Molecular Weight: 114.19
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.808
- Melting Point: -45°C
- Boiling Point: 128.1 ℃ at 760 mmHg
- Flash Point: 22.4 °C
- Refractive Index: 1.4028
- PSA: 17.07000
- LogP: 2.01160
- Solubility: Slightly soluble in water, soluble in ethanol \ ether \ acetone
2,2-Dimethylpentan-3-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,2-Dimethylpentan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04535-1g |
2,2-Dimethylpentan-3-one |
564-04-5 | 95% | 1g |
¥2259.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04535-250mg |
2,2-Dimethylpentan-3-one |
564-04-5 | 95% | 250mg |
¥1129.0 | 2023-09-05 | |
| TRC | D455910-10mg |
2,2-dimethylpentan-3-one |
564-04-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D455910-50mg |
2,2-dimethylpentan-3-one |
564-04-5 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D455910-100mg |
2,2-dimethylpentan-3-one |
564-04-5 | 100mg |
$ 160.00 | 2022-06-05 | ||
| Apollo Scientific | OR29023-1g |
2,2-Dimethylpentan-3-one |
564-04-5 | 1g |
£110.00 | 2025-02-19 | ||
| A2B Chem LLC | AG68863-100mg |
2,2-Dimethyl-3-pentanone |
564-04-5 | 98% | 100mg |
$24.00 | 2024-04-19 | |
| A2B Chem LLC | AG68863-2.5g |
2,2-Dimethyl-3-pentanone |
564-04-5 | 95% | 2.5g |
$252.00 | 2024-04-19 | |
| A2B Chem LLC | AG68863-5g |
2,2-Dimethyl-3-pentanone |
564-04-5 | 95% | 5g |
$404.00 | 2024-04-19 | |
| A2B Chem LLC | AG68863-10g |
2,2-Dimethyl-3-pentanone |
564-04-5 | 95% | 10g |
$693.00 | 2024-04-19 |
2,2-Dimethylpentan-3-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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